Cas no 2245863-11-8 (2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR)-)

• Product Name: 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR)-
• CAS No: 2245863-11-8
• MF: C₈H₁₄F₂N₂
• MW: 176.206968784332
• CID: 5174741
• Update Time: 2025-07-18

2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR)-

• Inchi： 1S/C8H14F2N2/c9-8(10)1-3-12-4-2-11-6-7(12)5-8/h7,11H,1-6H2/t7-/m1/s1
• InChI Key： LNNZNYWIMQRFQY-SSDOTTSWSA-N
• SMILES： [C@]12([H])CC(F)(F)CCN1CCNC2

Additional information on 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR)-

Introduction to 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR) and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2245863-11-8, identified as 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR), represents a fascinating derivative within the realm of heterocyclic chemistry. This molecule, characterized by its distinct structural framework and fluorinated substituents, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and chemical biology. The unique combination of a pyrido[1,2-a]pyrazine core with octahydro substitution and fluorine atoms introduces a host of intriguing chemical properties that make it a valuable scaffold for further exploration.

2H-Pyrido[1,2-a]pyrazine is a nitrogen-containing heterocycle that belongs to the broader class of pyrazine derivatives. These compounds are renowned for their diverse biological activities and have been extensively studied for their roles in various pharmacological contexts. The addition of difluorooctahydro groups to the molecule introduces additional complexity, influencing its electronic distribution and reactivity. The specific configuration (9aR) indicates the stereochemical arrangement of one of the substituents, which is crucial for understanding its interaction with biological targets.

Recent advancements in chemical biology have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules, making them indispensable in the development of novel therapeutics. The presence of two fluorine atoms at the 8-position in 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR) enhances its potential as a pharmacophore by improving lipophilicity and reducing susceptibility to enzymatic degradation.

In the context of drug discovery, this compound has been explored for its potential as an intermediate in synthesizing more complex molecules with therapeutic relevance. The pyrido[1,2-a]pyrazine scaffold is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By incorporating fluorinated groups and optimizing stereochemistry, researchers aim to enhance these properties and develop more effective drugs.

One of the most compelling aspects of 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR) is its versatility as a building block for medicinal chemistry. The combination of nitrogen heterocycles with fluorinated aliphatic chains creates a unique chemical entity that can interact with biological targets in novel ways. This has led to several studies investigating its derivatives as potential leads for treating various diseases.

Current research in this area has focused on leveraging computational methods to predict the biological activity of 2H-Pyrido[1,2-a]pyrazine derivatives. Machine learning models have been trained on large datasets containing known bioactive compounds to identify patterns that correlate with therapeutic efficacy. These models suggest that modifications at specific positions within the molecule could enhance its binding affinity to target proteins or enzymes.

The stereochemical aspect (9aR) has also been a point of interest. Chirality plays a critical role in determining the biological activity of many drugs, and optimizing the three-dimensional arrangement of atoms can significantly impact how a molecule interacts with its target. Studies have shown that subtle changes in stereochemistry can alter potency and selectivity dramatically.

Another exciting development involves the use of this compound as a probe for understanding enzyme mechanisms. By designing fluorinated derivatives that act as substrates or inhibitors for specific enzymes, researchers can gain insights into metabolic pathways and identify new therapeutic targets. This approach has been particularly valuable in studying enzymes involved in cancer metabolism.

The synthesis of 2H-Pyrido[1,2-a]pyrazine, 8,8-difluorooctahydro-, (9aR) also presents unique challenges due to its complex structure. Advanced synthetic techniques are required to introduce the fluorinated groups at the correct positions while maintaining high yields and purity. Recent innovations in fluorination chemistry have made it possible to achieve this with greater precision than ever before.

In conclusion,2H-Pyrido[1, 2-a]pyrazine, 8,8-difluorooctahydro-, (9aR) identified by CAS no. 2245863-11-8, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.